9-POHSA
9-POHSA
Branched fatty acid esters of hydroxy fatty acids (FAHFAs) are newly identified endogenous lipids regulated by fasting and high-fat feeding and associated with insulin sensitivity in mice. Structurally, these esters are comprised of a C-16 or C-18 fatty acid (e.g., palmitoleic, palmitic, oleic, or stearic acid) linked to either a C-16 or C-18 hydroxy substituent. 9-POHSA is a FAHFA consisting of palmitoleic acid esterified at the 9-position of hydroxy stearic acid. The levels of POHSA are significantly elevated in serum of glucose tolerant AG4OX mice, which overexpress the Glut4 glucose transporter specifically in adipose tissue. As other FAHFAs improve glucose tolerance, stimulate insulin secretion, and have anti-inflammatory effects, 9-POHSA may be a bioactive lipid with roles in metabolic syndrome and inflammation.
Brand Name:
Vulcanchem
CAS No.:
1481636-43-4
VCID:
VC0160506
InChI:
InChI=1S/C34H64O4/c1-3-5-7-9-11-12-13-14-15-16-18-23-27-31-34(37)38-32(28-24-20-17-10-8-6-4-2)29-25-21-19-22-26-30-33(35)36/h12-13,32H,3-11,14-31H2,1-2H3,(H,35,36)/b13-12-
SMILES:
CCCCCCCCCC(CCCCCCCC(=O)O)OC(=O)CCCCCCCC=CCCCCCC
Molecular Formula:
C34H64O4
Molecular Weight:
536.9
9-POHSA
CAS No.: 1481636-43-4
Reference Standards
VCID: VC0160506
Molecular Formula: C34H64O4
Molecular Weight: 536.9
| CAS No. | 1481636-43-4 |
|---|---|
| Product Name | 9-POHSA |
| Molecular Formula | C34H64O4 |
| Molecular Weight | 536.9 |
| IUPAC Name | 9-[(Z)-hexadec-9-enoyl]oxyoctadecanoic acid |
| Standard InChI | InChI=1S/C34H64O4/c1-3-5-7-9-11-12-13-14-15-16-18-23-27-31-34(37)38-32(28-24-20-17-10-8-6-4-2)29-25-21-19-22-26-30-33(35)36/h12-13,32H,3-11,14-31H2,1-2H3,(H,35,36)/b13-12- |
| Standard InChIKey | VCXRHEIVUHPWLL-SEYXRHQNSA-N |
| SMILES | CCCCCCCCCC(CCCCCCCC(=O)O)OC(=O)CCCCCCCC=CCCCCCC |
| Description | Branched fatty acid esters of hydroxy fatty acids (FAHFAs) are newly identified endogenous lipids regulated by fasting and high-fat feeding and associated with insulin sensitivity in mice. Structurally, these esters are comprised of a C-16 or C-18 fatty acid (e.g., palmitoleic, palmitic, oleic, or stearic acid) linked to either a C-16 or C-18 hydroxy substituent. 9-POHSA is a FAHFA consisting of palmitoleic acid esterified at the 9-position of hydroxy stearic acid. The levels of POHSA are significantly elevated in serum of glucose tolerant AG4OX mice, which overexpress the Glut4 glucose transporter specifically in adipose tissue. As other FAHFAs improve glucose tolerance, stimulate insulin secretion, and have anti-inflammatory effects, 9-POHSA may be a bioactive lipid with roles in metabolic syndrome and inflammation. |
| Synonyms | 9-[[(9Z)-1-oxo-9-hexadecen-1-yl]oxy]-octadecanoic acid |
| Reference | 1.Yore, M.M.,Syed, I.,Moraes-Vieira, P.M., et al. Discovery of a class of endogenous mammalian lipids with anti-diabetic and anti-inflammatory effects. Cell. 159(2), 318-332 (2014). |
| PubChem Compound | 126456515 |
| Last Modified | Nov 11 2021 |
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